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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038

Safety Data for 3-Methyl-3-octanol: A Technical
Guide

This technical guide provides a comprehensive overview of the safety data for 3-Methyl-3-
octanol (CAS No: 5340-36-3), intended for researchers, scientists, and professionals in drug
development. The information is compiled from various Safety Data Sheets (SDS) and
regulatory guidelines to ensure safe handling, storage, and emergency response.

Chemical and Physical Properties

A fundamental aspect of chemical safety is understanding the substance's physical and
chemical properties. These characteristics influence its behavior under various conditions and
are critical for risk assessment in a laboratory setting.
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Property Value Source(s)
Molecular Formula CoH200 [1112][3]
Molecular Weight 144.25 g/mol [2][4]
Appearance Clear, Colourless Liquid [5]

Boiling Point 127 °C (lit.) [2][3]
Melting Point -127 °C (lit.) [1]

Flash Point 72.78 °C / 163 °F (closed cup) [21[31[5]
Density 0.822 g/mL at 25 °C (lit.) [2][3]

Refractive Index

n20/D 1.433 (lit.)

[2](3]

Solubility

Soluble in alcohol.[6] Insoluble

in water.[6]

[6]

Vapor Pressure

0.217 mmHg @ 25.00 °C (est.)

[6]

logP (o/w)

2.72770 - 3.132 (est.)

[3]L6]

Hazard Identification and Classification

3-Methyl-3-octanol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to skin, eye, and respiratory irritation.
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Caption: GHS Hazard Communication for 3-Methyl-3-octanol.

Toxicological Information

The toxicological profile is essential for assessing the health risks associated with exposure.

The available data indicates moderate to low acute toxicity.

Toxicity Metric Value Species Source(s)

LDso Oral 3400 mg/kg Rat [3]

Skin Irritation Irritant Rabbit [11[3]
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The skin irritation data is based on the Standard Draize test, as referenced in Food and
Chemical Toxicology, Vol. 20, Pg. 759, 1982.[1][3]

Experimental Protocols

While the specific experimental details from the cited literature are not publicly accessible, the
methodologies for determining the toxicological data presented above likely followed
standardized OECD (Organisation for Economic Co-operation and Development) guidelines.
These protocols are designed to ensure data reliability and reproducibility.

Acute Oral Toxicity - Fixed Dose Procedure (Likely
based on OECD TG 420)

The oral LDso value was likely determined using a method similar to the OECD Guideline 420.
This procedure aims to identify a dose that causes evident toxicity without mortality, reducing
animal suffering compared to classical LDso tests.[7][8]

» Animal Model: The test is typically conducted using a single sex of rats (usually females),
which are fasted prior to dosing.[7]

» Sighting Study: A preliminary sighting study is performed on single animals in a sequential
manner to determine the appropriate starting dose for the main study.[9] Doses of 5, 50, 300,
and 2000 mg/kg are used as starting points.[7]

e Main Study: The test substance is administered in a single dose by oral gavage.[7] Groups of
animals (typically 5) are dosed in a stepwise procedure.[9] Depending on the outcome (e.g.,
signs of toxicity or mortality), further groups may be dosed at higher or lower fixed levels.[7]

o Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,
eyes, and behavior), and changes in body weight for at least 14 days.[7][9]

o Endpoint: The result is not a precise LDso but rather a classification of the substance into a
GHS toxicity category based on the dose at which evident toxicity or mortality is observed.[7]

Acute Dermal Irritation (Likely based on OECD TG 404)
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The "Standard Draize test" for skin irritation is a historical method. Modern studies typically

follow OECD Guideline 404 to assess skin irritation and corrosion potential.[10]

Animal Model: The albino rabbit is the preferred species.[10] The fur is clipped from a small
area (approx. 6 cm?) on the animal's back 24 hours before the test.[11]

Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied
uniformly to the prepared skin area.[10] The site is then covered with a porous gauze patch
and non-irritating tape.[12]

Exposure: The exposure period is typically 4 hours, after which the patch and any residual
substance are removed.[10]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal. Observations continue for up to 14 days to
assess the reversibility of any effects.[10]

Scoring: The severity of the lesions is scored according to a standardized grading system.
The substance is classified as an irritant if the scores exceed a defined threshold.[10]

First-Aid and Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency.

First-Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If the
person feels unwell, call a POISON CENTER or doctor.[1][5]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water. If skin irritation occurs, seek medical advice/attention.[1][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do so. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[12]
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Caption: First-aid workflow for skin and eye contact.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), or alcohol-resistant
foam.[5][12]

» Specific Hazards: When heated to decomposition, it may emit acrid smoke and irritating
fumes.[1]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[12]

Accidental Release Measures

In case of a spill, a systematic approach is necessary to ensure safety and minimize
environmental contamination.
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Chemical Spill Occurs

(Evacuate Personnel to Safe Areas)

i

Remove All Sources of Ignition
(Use Non-Sparking Tools)

i

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Eye Protection, Respirator)

Contain Spillage
(Prevent Entry into Drains)

(Collect with Absorbent Material)

Dispose of in Suitable, Closed Containers
(Follow Regulations)

Click to download full resolution via product page

Caption: General workflow for handling a chemical spill.

Handling and Storage
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Adherence to proper handling and storage protocols is paramount to preventing exposure and
accidents.

e Handling: Handle in a well-ventilated place.[12] Wear suitable protective clothing, gloves,
and eye/face protection.[1] Avoid breathing vapors or mist.[5] Keep away from heat, sparks,
open flames, and other ignition sources.[5][12]

o Storage: Store in a cool, well-ventilated place.[5][12] Keep the container tightly closed.[5][12]
Store locked up.[1][5] Incompatible materials include strong oxidizing agents.[5]

Conclusion

3-Methyl-3-octanol is a combustible liquid that poses a risk of skin, eye, and respiratory
irritation. This guide summarizes the critical safety information necessary for its proper use in a
research and development setting. All quantitative data has been presented for easy reference,
and standardized protocols for toxicological assessment have been outlined. By adhering to
the recommended handling, storage, and emergency procedures, professionals can mitigate
the risks associated with this chemical. Always refer to the specific Safety Data Sheet provided
by the supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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